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Compound of Interest

Compound Name: Octylamine Hydrochloride

Cat. No.: B089684

This guide provides a comprehensive technical overview of octylamine hydrochloride (CAS
No. 142-95-0), a primary amine salt with significant applications in chemical synthesis and drug
development.[1] Intended for researchers, scientists, and professionals in the pharmaceutical
and chemical industries, this document delves into the core chemical and physical properties,
structural characteristics, and spectroscopic profile of octylamine hydrochloride.
Furthermore, it outlines essential safety protocols and methodologies for its characterization.

Introduction: The Versatility of an Alkylammonium
Salt

Octylamine hydrochloride is the hydrochloride salt of the primary aliphatic amine, octylamine.
[2][3] Its structure, featuring a saturated eight-carbon chain, imparts amphiphilic properties that
are crucial for its role as a versatile chemical intermediate.[1] This compound is instrumental in
a variety of synthetic pathways, including the formation of more complex molecular
architectures essential for modern pharmaceuticals.[1] The ability to function as a precursor in
the synthesis of active pharmaceutical ingredients (APIs) underscores its importance in drug
discovery and development, where it can contribute to enhanced efficacy and bioavailability of
therapeutic agents.[1]

Chemical Structure and Identification
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The chemical identity of octylamine hydrochloride is well-established through its molecular

formula, IUPAC name, and various registry numbers.

Molecular Structure

The structure consists of an octylammonium cation and a chloride anion. The positive charge is

localized on the nitrogen atom of the protonated primary amine.

Chemical Structure of Octylamine Hydrochloride
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Caption: Molecular structure of octylamine hydrochloride.

Key Identifiers

Identifier Value Source
CAS Number 142-95-0 [2][4]
Molecular Formula C8H20CIN [2][4]
Molecular Weight 165.70 g/mol [2]
IUPAC Name octan-1-amine;hydrochloride [2]

n-Octylammonium chloride,
Synonyms OACI, 1-Aminooctane
hydrochloride

[4]

Physicochemical Properties

Octylamine hydrochloride presents as a white to almost white powder or crystalline solid.[4]

[5] Its physical and chemical characteristics are summarized below.
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Property Value Source
Melting Point 198°C [41[5]
Solubility Soluble in water [41[5]
White to almost white powder
Appearance [4115]
to crystal
pKa of Parent Amine 10.65 (at 25°C) [61[7]

The water solubility of octylamine hydrochloride is a direct consequence of its ionic nature,
which allows it to readily dissolve in polar solvents. The high melting point is indicative of the
strong ionic interactions within its crystal lattice.

Spectroscopic Characterization

The structural elucidation of octylamine hydrochloride is definitively achieved through a
combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 13C NMR: The 3C NMR spectrum provides a clear map of the carbon backbone of the octyl
chain. Due to the molecule's symmetry, distinct signals are expected for each of the eight
carbon atoms, with chemical shifts influenced by their proximity to the electron-withdrawing
ammonium group.[8]

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in
octylamine hydrochloride. The spectrum is characterized by specific absorption bands
corresponding to the vibrations of the N-H bonds in the ammonium group and the C-H bonds of
the alkyl chain.[2]

e Key IR Absorptions:

o N-H stretching: Strong, broad absorptions in the region of 3000-2800 cm~1! are
characteristic of the ammonium salt.
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o C-H stretching: Sharp peaks just below 3000 cm~* arise from the symmetric and
asymmetric stretching of the methylene and methyl groups.

o N-H bending: A distinct band around 1600-1500 cm~* corresponds to the scissoring
vibration of the -NHs* group.

Raman Spectroscopy

Raman spectroscopy complements IR data, providing information on the non-polar bonds
within the molecule. The carbon-carbon backbone of the octyl chain gives rise to characteristic

Raman signals.[2][8]

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of octylamine
hydrochloride.

Sample Preparation for NMR Spectroscopy

o Accurately weigh approximately 10-20 mg of octylamine hydrochloride.

e Dissolve the sample in a suitable deuterated solvent (e.g., D20, DMSO-ds) in a standard 5
mm NMR tube.

e Ensure complete dissolution, vortexing if necessary.

e Acquire the *H and 3C NMR spectra using a high-resolution NMR spectrometer.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Octylamine-hydrochloride
https://spectrabase.com/compound/6Qfpleb2Wce
https://www.benchchem.com/product/b089684?utm_src=pdf-body
https://www.benchchem.com/product/b089684?utm_src=pdf-body
https://www.benchchem.com/product/b089684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

NMR Sample Preparation Workflow
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Caption: Workflow for NMR sample preparation.

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

o Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and
allowing it to dry completely.

e Record a background spectrum of the clean, empty ATR crystal.

e Place a small amount of the solid octylamine hydrochloride powder directly onto the ATR
crystal.

o Apply pressure using the instrument's pressure arm to ensure good contact between the
sample and the crystal.

e Acquire the sample spectrum. The instrument software will automatically ratio the sample
spectrum to the background spectrum to produce the final absorbance spectrum.[2]
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Safety and Handling

Octylamine hydrochloride is classified as an irritant.[2] It is crucial to adhere to appropriate
safety measures when handling this compound.

e GHS Hazard Statements:
o H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

Recommended Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[9][10]
» Skin Protection: Wear appropriate protective gloves and a lab coat or chemical apron.[9][10]

o Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH/MSHA-
approved respirator may be necessary.[9][10]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[9][10]

o Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing. Seek medical attention if irritation develops.[4][10]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[9][10]

¢ Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. Seek medical attention.[9][10]

Conclusion

Octylamine hydrochloride is a fundamental chemical building block with well-defined
structural and physicochemical properties. Its characterization through standard spectroscopic
methods is straightforward, providing a clear and unambiguous identification. A thorough
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understanding of its properties and adherence to strict safety protocols are paramount for its
effective and safe utilization in research and development, particularly within the
pharmaceutical industry where it serves as a key intermediate in the synthesis of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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